Cas no 2287272-56-2 (methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate)

• Product Name: methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate
• CAS No: 2287272-56-2
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 6219859
• PubChem ID: 165737499
• Update Time: 2025-10-28

methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2287272-56-2
• methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate
• EN300-6746730

• Inchi： 1S/C12H17N3O2/c1-17-12(16)9-5-13-6-10-4-11(8-2-3-8)14-15(10)7-9/h4,8-9,13H,2-3,5-7H2,1H3
• InChI Key： NAAINYTWVQUBAH-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC2=CC(C3CC3)=NN2C1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate

Methyl 2-Cyclopropyl-4H,5H,6H,7H,8H-Pyrazolo[1,5-a][1,4]Diazepine-7-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2287272-56-2, known as methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of diazepines, which are heterocyclic compounds with a seven-membered ring containing two nitrogen atoms. The presence of the cyclopropyl group and the pyrazolo moiety adds unique electronic and steric properties to the molecule.

Recent studies have highlighted the importance of methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate in medicinal chemistry due to its potential as a lead compound for drug discovery. The pyrazolo[1,5-a][1,4]diazepine framework has been shown to exhibit promising biological activities across various assays. For instance, researchers have reported its ability to modulate key enzymes and receptors involved in neurodegenerative diseases and cancer.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the cyclopropyl group is particularly challenging due to its strained ring structure and reactivity under certain conditions. However, recent advancements in transition metal-catalyzed cyclopropanation reactions have enabled more efficient and selective syntheses of such compounds.

In terms of structural characterization, methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1